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A comprehensive review of international regulations reveals a varied approach to managing the

herbicide acetochlor and its ethanesulfonic acid (ESA) metabolite. While the European Union

has adopted a prohibitive stance, other nations, including the United States and member

countries of the Codex Alimentarius, have established maximum residue limits (MRLs) for the

parent compound, which typically include its metabolites. Specific guidance for Acetochlor
ESA in drinking water is notably sparse, with the U.S. state of Minnesota providing a rare

example of a health-based guidance value for this specific degradate.

Acetochlor, a pre-emergent herbicide used to control grasses and broadleaf weeds in crops

such as corn, soybeans, and cotton, breaks down in the environment to form several

metabolites, including Acetochlor ESA. Due to its potential for mobility in soil and water, the

presence of Acetochlor ESA in food and drinking water is a matter of regulatory concern

worldwide. This guide provides a comparative overview of the regulatory landscape for

Acetochlor ESA, presenting quantitative data, experimental methodologies, and a visual

representation of the regulatory frameworks.

Maximum Residue Limits (MRLs) in Food
A key aspect of regulating pesticide residues in the food supply is the establishment of MRLs,

which are the highest levels of a pesticide residue that are legally tolerated in or on food or

feed when pesticides are applied correctly. For acetochlor and its metabolites, the regulatory

approach often involves setting an MRL for the parent compound that is inclusive of its

degradation products.
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Table 1: Comparison of Maximum Residue Limits for Acetochlor in Select Commodities
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Regulatory Body Commodity MRL (mg/kg) Residue Definition

Codex Alimentarius Maize 0.02

Sum of compounds

hydrolysable with

base to 2-ethyl-6-

methylaniline (EMA)

and 2-(1-

hydroxyethyl)-6-

methylaniline (HEMA),

expressed in terms of

acetochlor.[1][2]

Soya bean (dry) 1.5

Sum of compounds

hydrolysable with

base to 2-ethyl-6-

methylaniline (EMA)

and 2-(1-

hydroxyethyl)-6-

methylaniline (HEMA),

expressed in terms of

acetochlor.[1][2]

Milks 0.02

Sum of compounds

hydrolysable with

base to 2-ethyl-6-

methylaniline (EMA)

and 2-(1-

hydroxyethyl)-6-

methylaniline (HEMA),

expressed in terms of

acetochlor.[3]

United States (EPA) Corn, field, grain 0.05 Acetochlor, including

its metabolites and

degradates,

determined by

measuring only

acetochlor and its

metabolites containing
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the ethyl methyl

aniline (EMA) moiety

and the hydroxyethyl

methyl aniline (HEMA)

moiety, calculated as

the stoichiometric

equivalents of

acetochlor.[4][5]

Soybean, seed 1.0

Acetochlor, including

its metabolites and

degradates,

determined by

measuring only

acetochlor and its

metabolites containing

the ethyl methyl

aniline (EMA) moiety

and the hydroxyethyl

methyl aniline (HEMA)

moiety, calculated as

the stoichiometric

equivalents of

acetochlor.[6]

Milk 0.02 Acetochlor, including

its metabolites and

degradates,

determined by

measuring only

acetochlor and its

metabolites containing

the ethyl methyl

aniline (EMA) moiety

and the hydroxyethyl

methyl aniline (HEMA)

moiety, calculated as

the stoichiometric
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equivalents of

acetochlor.

European Union

(EFSA)
All No MRL established

Acetochlor is not

authorized for use as

a pesticide in the

European Union.[7]

Note: The residue definitions from both the Codex Alimentarius and the U.S. Environmental

Protection Agency (EPA) indicate that the MRL for acetochlor is comprehensive and includes

metabolites such as Acetochlor ESA. The analysis measures specific chemical moieties and

the final value is expressed as the parent acetochlor compound.

Drinking Water Standards and Guidelines
The regulation of Acetochlor ESA in drinking water is less harmonized globally. Some

jurisdictions have specific guidance values for this metabolite, while others regulate it under a

general category for all pesticides.

Table 2: Comparison of Drinking Water Guidelines for Acetochlor and its Metabolites
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Regulatory
Body/Region

Contaminant
Guideline Value
(µg/L)

Notes

Minnesota (USA) Acetochlor ESA 300

Chronic Health-Based

Guidance Value.[8][9]

[10]

Acetochlor 20
Chronic Health-Based

Value.[10][11]

European Union Individual Pesticides 0.1

Maximum allowable

concentration for each

individual pesticide

and their "relevant"

metabolites in drinking

water.[12][13][14][15]

Total Pesticides 0.5

Maximum allowable

concentration for the

sum of all pesticides

detected in drinking

water.[12]

United States (EPA) Acetochlor No specific MCL

The EPA has not

established a

Maximum

Contaminant Level

(MCL) for acetochlor

in drinking water.

However, it conducts

risk assessments and

has set health-based

screening levels.

Regulatory Approaches and Risk Assessment
The divergent regulatory paths taken by different international bodies reflect their unique risk

assessment frameworks and policy objectives.
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Regulatory approaches to Acetochlor and its metabolites.

European Union: A Precautionary Stance
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The European Food Safety Authority (EFSA) conducted a peer review of the risk assessment

for acetochlor and did not recommend its approval for use as a pesticide in the EU.[16] This

decision, based on a comprehensive evaluation of potential risks to human health and the

environment, has led to a ban on the substance and consequently, no MRLs have been

established. For drinking water, the EU maintains a stringent general limit of 0.1 µg/L for any

individual pesticide and its relevant metabolites, reflecting a precautionary approach to water

quality.[12][13][14][15]

United States: Risk-Based Tolerances
In contrast, the U.S. EPA has established tolerances, or MRLs, for acetochlor in a variety of

agricultural commodities.[4][5][17] The EPA's risk assessment for acetochlor has classified it as

having "Suggestive Evidence of Carcinogenic Potential."[17] The established tolerances are

deemed to be protective of public health, including sensitive subpopulations. The residue

definition for enforcement explicitly includes metabolites containing the ethyl methyl aniline

(EMA) and hydroxyethyl methyl aniline (HEMA) moieties, which covers Acetochlor ESA.[4][5]

At the state level, the Minnesota Department of Health (MDH) has taken a proactive step by

developing a specific health-based guidance value of 300 µg/L for Acetochlor ESA in drinking

water, based on its own risk assessment.[8][9][10]

Codex Alimentarius: International Benchmarks
The Codex Alimentarius Commission, a joint body of the Food and Agriculture Organization

(FAO) and the World Health Organization (WHO), sets international food standards, including

MRLs for pesticides. The Codex has established numerous MRLs for acetochlor in various food

and feed commodities.[1][2][3] Similar to the U.S. EPA, the Codex residue definition for

acetochlor is inclusive of its metabolites, providing a global reference point for countries that

have not established their own national MRLs.[1][2][18]

Experimental Protocols for Regulatory Decision-
Making
The establishment of MRLs and drinking water guidelines is based on a rigorous evaluation of

a comprehensive set of scientific studies. While the full, detailed protocols are extensive, the

key types of experiments and the endpoints evaluated are summarized below.
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Toxicological Assessment
The toxicological profile of a pesticide is determined through a battery of tests to identify

potential adverse health effects. For acetochlor, regulatory bodies like the U.S. EPA have

evaluated a wide range of studies:

Acute Toxicity Studies: These studies assess the effects of a single high dose of the

substance through oral, dermal, and inhalation routes. Acetochlor has been found to have

low acute toxicity.[17]

Subchronic and Chronic Toxicity Studies: Animals are exposed to the substance in their diet

for extended periods (e.g., 90 days to 2 years) to assess long-term health effects. Key

endpoints evaluated include changes in body weight, organ weights, clinical chemistry, and

histopathology. For acetochlor, evidence of neurotoxicity was observed in some studies.[17]

Carcinogenicity Studies: Long-term studies in multiple rodent species (e.g., rats and mice)

are conducted to assess the potential of the substance to cause cancer. These studies

formed the basis for the EPA's classification of acetochlor as having "Suggestive Evidence of

Carcinogenic Potential."[17][19]

Developmental and Reproductive Toxicity Studies: These studies evaluate the potential for

the substance to interfere with reproduction and normal development across generations.

Neurotoxicity Studies: Specific tests are conducted to evaluate the potential for the

substance to adversely affect the nervous system.[17]

The No-Observed-Adverse-Effect Level (NOAEL) and the Lowest-Observed-Adverse-Effect

Level (LOAEL) are determined from these studies. The NOAEL is the highest dose at which no

adverse effects are observed. These values are then used to calculate a chronic reference

dose (cRfD) or an acceptable daily intake (ADI) by applying uncertainty factors to account for

interspecies and intraspecies variability.

Residue and Exposure Assessment
To set MRLs, regulators require data from supervised field trials.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.federalregister.gov/documents/2018/06/22/2018-13459/acetochlor-pesticide-tolerances
https://www.federalregister.gov/documents/2018/06/22/2018-13459/acetochlor-pesticide-tolerances
https://www.federalregister.gov/documents/2018/06/22/2018-13459/acetochlor-pesticide-tolerances
https://downloads.regulations.gov/EPA-HQ-OPP-2016-0298-0019/content.pdf
https://www.federalregister.gov/documents/2018/06/22/2018-13459/acetochlor-pesticide-tolerances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Residue Chemistry: These studies determine the nature and magnitude of the pesticide

residues in or on raw agricultural commodities. The studies are conducted under specific

Good Agricultural Practices (GAP) to reflect real-world use conditions.

Analytical Methods: Validated analytical methods are required to detect and quantify the

residues of the parent compound and its metabolites in various food and environmental

matrices.

Dietary Exposure Assessment: Regulators combine the residue data with food consumption

data to estimate the dietary exposure of different population subgroups to the pesticide. This

exposure is then compared to the ADI or cRfD to ensure that it does not pose an

unacceptable health risk.[6][17]

The establishment of the drinking water guidance value for Acetochlor ESA by the Minnesota

Department of Health involved a similar process of evaluating available toxicological data for

the metabolite and assessing potential exposure through drinking water.[8]

In conclusion, the global regulatory landscape for Acetochlor ESA is complex, with differing

approaches that reflect varied risk management philosophies. While a complete prohibition

exists in the European Union, other major regulatory bodies have established MRLs for the

parent compound, acetochlor, that are inclusive of its metabolites. The specific regulation of

Acetochlor ESA in drinking water remains an area with limited international harmonization,

highlighting the need for continued research and data sharing to inform public health-protective

policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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